Cas no 21266-64-8 (Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2))
21266-64-8 structure
Product Name:Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2)
CAS No:21266-64-8
MF:C16H21ClN6O
MW:348.830541372299
CID:290476
PubChem ID:24190389
Update Time:2025-04-19
Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2)
- 2-(diethylaminomethyl)-4-(7H-purin-6-ylamino)phenol,hydrochloride
- 21266-64-8
- NSC-107422
- DTXSID60637831
- NSC107422
- 2-[(Diethylamino)methyl]-4-[(7H-purin-6-yl)amino]phenol--hydrogen chloride (1/1)
-
- Inchi: 1S/C16H20N6O.ClH/c1-3-22(4-2)8-11-7-12(5-6-13(11)23)21-16-14-15(18-9-17-14)19-10-20-16;/h5-7,9-10,23H,3-4,8H2,1-2H3,(H2,17,18,19,20,21);1H
- InChI Key: VQRHRDKFVJYRHC-UHFFFAOYSA-N
- SMILES: Cl.OC1=CC=C(C=C1CN(CC)CC)NC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 312.1701
- Monoisotopic Mass: 348.1465370g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 367
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90Ų
Experimental Properties
- PSA: 84.94
Phenol,2-[(diethylamino)methyl]-4-(9H-purin-6-ylamino)-,hydrochloride (1:2) Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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